8-(4-methylthiophene-2-carbonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane
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Description
8-(4-methylthiophene-2-carbonyl)-3-(pyridin-3-yloxy)-8-azabicyclo[3.2.1]octane is a useful research compound. Its molecular formula is C18H20N2O2S and its molecular weight is 328.43. The purity is usually 95%.
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Scientific Research Applications
Anticancer and Antimicrobial Agents
Research into novel biologically potent heterocyclic compounds, including those incorporating oxazole, pyrazoline, and pyridine heterocycles, has shown significant promise in the development of anticancer and antimicrobial agents. These compounds have been studied for their effectiveness against various cancer cell lines and pathogenic strains, highlighting the potential for similar compounds to be utilized in therapeutic contexts aiming to overcome resistance to pharmaceutical drugs (Katariya, Vennapu, & Shah, 2021).
Synthesis of Highly Substituted Azabicyclo[3.2.1]octanes
The synthesis and transformation of 3-hydroxy-4-pyrones into 4-methoxy-3-oxidopyridinium ylides, facilitating the creation of highly functionalized azabicyclo[3.2.1]octane moieties, have been explored. These synthetic routes offer a pathway to the production of natural and non-natural tropane alkaloids, demonstrating the compound's potential utility in the synthesis of complex organic molecules with varied biological activities (Rumbo, Mouriño, Castedo, & Mascareñas, 1996).
Precursors for Heterocyclic Compounds Synthesis
The involvement of similar compounds in the synthesis of pyrrolidines and azabicyclo[3.3.0]octanes, and their subsequent evaluation for antimicrobial and antioxidative activities, underscores the importance of such chemical structures in generating new therapeutic agents. These studies suggest that the compound could serve as a precursor or intermediate in the synthesis of bioactive molecules with potential antimicrobial and antioxidant properties (Amornraksa, Prachayasittikul, & Worachartcheewan, 2008).
Structural and Molecular Studies
Investigations into compounds with similar chemical frameworks have also included detailed structural and molecular analyses, such as X-ray diffraction studies, to better understand the molecular geometry and intermolecular interactions. These studies provide a foundation for the rational design of molecules with desired physical and chemical properties, which can be crucial for developing more effective drugs and materials (Lakshminarayana et al., 2009).
Properties
IUPAC Name |
(4-methylthiophen-2-yl)-(3-pyridin-3-yloxy-8-azabicyclo[3.2.1]octan-8-yl)methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H20N2O2S/c1-12-7-17(23-11-12)18(21)20-13-4-5-14(20)9-16(8-13)22-15-3-2-6-19-10-15/h2-3,6-7,10-11,13-14,16H,4-5,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCMHCSNCKMGMIC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=C1)C(=O)N2C3CCC2CC(C3)OC4=CN=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H20N2O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
328.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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